Cas no 65946-59-0 (3,5-Dioxa-2,6-disilaheptane,2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylene]-)

• Product Name: 3,5-Dioxa-2,6-disilaheptane,2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylene]-
• CAS No: 65946-59-0
• MF: C₁₁H₂₈O₂Si₃
• MW: 276.595326423645
• CID: 397080
• PubChem ID: 2733565
• Update Time: 2025-04-19

3,5-Dioxa-2,6-disilaheptane,2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxa-2,6-disilaheptane,2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylene]-
• trimethyl-(2-trimethylsilyl-1-trimethylsilyloxyethenoxy)silane
• 1,1-Bis-trimethylsiloxy-2-trimethylsilyl-ethylen
• DTXSID20369944
• 1,1-BIS(TRIMETHYLSILYLOXY)-2-TRIMETHYLSILYLETHENE
• 2,2,6,6-tetramethyl-4-((trimethylsilyl)methylene)-3,5-dioxa-2,6-disilaheptane
• 65946-59-0
• 2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylidene]-3,5-dioxa-2,6-disilaheptane
• 1,1-bis-(Trimethylsilyloxy)-2-trimethylsilylethene

• Inchi： 1S/C11H28O2Si3/c1-14(2,3)10-11(12-15(4,5)6)13-16(7,8)9/h10H,1-9H3
• InChI Key： LIAZNEMTJSEKDC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)/C=C(\O[Si](C)(C)C)/O[Si](C)(C)C

Computed Properties

• Exact Mass: 276.14000
• Monoisotopic Mass: 276.13970973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.848 g/mL at 25 °C(lit.)
• Boiling Point: 86 °C10 mm Hg(lit.)
• Flash Point: 106 °F
• Refractive Index: n20/D 1.428(lit.)
• PSA: 18.46000
• LogP: 4.40820
• Solubility: Not available

3,5-Dioxa-2,6-disilaheptane,2,2,6,6-tetramethyl-4-[(trimethylsilyl)methylene]- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16